Cas no 2228199-36-6 (3-(3-amino-1,1,1-trifluoropropan-2-yl)benzene-1,2-diol)

• Product Name: 3-(3-amino-1,1,1-trifluoropropan-2-yl)benzene-1,2-diol
• CAS No: 2228199-36-6
• MF: C₉H₁₀F₃NO₂
• MW: 221.176413059235
• CID: 6290633
• PubChem ID: 165855110
• Update Time: 2025-08-03

3-(3-amino-1,1,1-trifluoropropan-2-yl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-1,1,1-trifluoropropan-2-yl)benzene-1,2-diol
• EN300-1969028
• 2228199-36-6

• Inchi： 1S/C9H10F3NO2/c10-9(11,12)6(4-13)5-2-1-3-7(14)8(5)15/h1-3,6,14-15H,4,13H2
• InChI Key： VLWWTMKJWOSCBO-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC=C(C=1O)O)(F)F

Computed Properties

• Exact Mass: 221.06636305g/mol
• Monoisotopic Mass: 221.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.5Ų

Additional information on 3-(3-amino-1,1,1-trifluoropropan-2-yl)benzene-1,2-diol

Introduction to 3-(3-amino-1,1,1-trifluoropropan-2-yl)benzene-1,2-diol (CAS No. 2228199-36-6)

3-(3-amino-1,1,1-trifluoropropan-2-yl)benzene-1,2-diol (CAS No. 2228199-36-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the class of aromatic diamines, featuring a benzene core substituted with a trifluoropropylamine side chain and hydroxyl groups at the 1 and 2 positions. The presence of fluorine atoms in the side chain imparts unique electronic and steric properties, making this molecule a promising candidate for various applications in medicinal chemistry and material science.

The structure of 3-(3-amino-1,1,1-trifluoropropan-2-yl)benzene-1,2-diol is characterized by its high degree of functionalization. The benzene ring serves as a scaffold for further chemical modifications, while the amino and hydroxyl groups provide reactive sites for further derivatization. The trifluoropropyl group introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug molecules. This combination of functional groups makes the compound a versatile building block for the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel pharmaceutical agents that leverage fluorinated structures to improve pharmacokinetic properties. The fluorine atoms in 3-(3-amino-1,1,1-trifluoropropan-2-yl)benzene-1,2-diol contribute to its lipophilicity and metabolic resistance, which are critical factors in drug design. Studies have shown that fluorinated compounds often exhibit enhanced binding affinity to biological targets due to the ability of fluorine to modulate electronic distributions and steric interactions.

The biological activity of 3-(3-amino-1,1,1-trifluoropropan-2-yl)benzene-1,2-diol has been explored in several preclinical studies. Initial research suggests that this compound may possess inhibitory properties against certain enzymes and receptors relevant to inflammatory and metabolic disorders. The amino group provides a site for interaction with metal ions or other biomolecules, while the hydroxyl groups can participate in hydrogen bonding interactions. These features make it an attractive candidate for further investigation as a lead compound or intermediate in drug discovery programs.

One of the most compelling aspects of 3-(3-amino-1,1,1-trifluoropropan-2-yl)benzene-1,2-diol is its potential as a scaffold for structure-based drug design. By modifying the positions or types of substituents on the benzene ring or the trifluoropropylamine side chain, researchers can fine-tune the pharmacological properties of the molecule. This flexibility allows for the exploration of diverse chemical space and the identification of novel therapeutic agents with improved efficacy and safety profiles.

The synthesis of 3-(3-amino-1,1,1-trifluoropropan-2-yl)benzene-1,2-diol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated benzene derivatives followed by functional group transformations such as reduction or oxidation. The introduction of fluorine atoms typically requires specialized reagents or conditions to achieve high regioselectivity and minimize unwanted side reactions.

Recent advancements in synthetic methodologies have enabled more efficient production of fluorinated compounds like 3-(3-amino-1,1,1-trifluoropropan-2-yl)benzene-1,2-diol. Techniques such as flow chemistry and transition-metal-catalyzed reactions have significantly improved reaction efficiency and scalability. These innovations are particularly important for industrial applications where cost-effectiveness and reproducibility are critical factors.

The pharmacokinetic profile of 3-(3-amino-1,1,1-trifluoropropan-2-yl)benzene-1,2-diol is another area of active investigation. Preliminary studies suggest that this compound may exhibit favorable properties such as good oral bioavailability and reduced susceptibility to metabolic degradation. The presence of fluorine atoms can slow down enzymatic degradation pathways by altering electronic distributions around reactive sites.

In conclusion, 3-(3-amino-1,1,1-trifluoropropan-2-yl)benzene-1,2-diol (CAS No. 2228199-36) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as a lead molecule or intermediate in drug development programs targeting various therapeutic areas. As synthetic methodologies continue to evolve and our understanding of fluorinated chemistry deepens, this compound is poised to play an important role in future medicinal chemistry endeavors.